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Compound of Interest

Compound Name: 3-(Butylamino)propionitrile

Cat. No.: B1266221

For Researchers, Scientists, and Drug Development Professionals

Abstract: This whitepaper provides a comprehensive technical overview of 3-
(Butylamino)propionitrile, a versatile bifunctional molecule with significant potential in organic
synthesis and pharmaceutical research. The document details its physicochemical properties,
synthesis protocols, key chemical reactions, and established applications. Emphasis is placed
on its role as a building block in the development of more complex molecules and its utility in
the design of peptidomimetic drug candidates. Safety and handling protocols are also outlined
to ensure its proper use in a laboratory setting.

Physicochemical Properties

3-(Butylamino)propionitrile is an organic compound featuring both a secondary amine and a
nitrile functional group.[1] Its chemical structure lends it to a variety of chemical
transformations, making it a valuable intermediate. The key physicochemical properties are
summarized in the table below.
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Property Value Source
CAS Number 693-51-6 [2][3]
Molecular Formula C7H14N:2 [2][4]
Molecular Weight 126.20 g/mol [2][4]
Boiling Point 104-106 °C (at 10 mmHg) [3]
Density 0.86 g/mL [31[4]
Melting Point 48.5-49.5 °C [5]
pKa 8.70 £ 0.19 (Predicted) [5]
LogP (Octanol/Water Partition _

Coefficient) 1.290 (Crippen Calculated) [2]
Water Solubility (logioWS) -1.81 (Crippen Calculated) [2]

3-Butylamino-propanenitrile, 3-
Synonyms _ o [3][5]
(N-butylamino)propionitrile

Synthesis and Reactivity
General Synthesis Protocol

The synthesis of 3-(Butylamino)propionitrile is typically achieved through the cyanoethylation
of n-butylamine. This reaction involves the Michael addition of butylamine to acrylonitrile. A
general process for the preparation of 3-aminopropionitriles involves reacting an amine with an
acrylonitrile.[6]

Experimental Protocol:

e Reactants: An amine (e.g., n-butylamine) and an acrylonitrile are reacted in a molar ratio
ranging from 0.9:1 to 100:1.[6]

o Catalyst: The reaction is facilitated by a heterogeneous catalyst, such as aluminum oxide,
silicon dioxide, or acidic zeolites.[6]
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o Conditions: The reaction is carried out at a temperature between 40°C and 200°C and a
pressure of 1 to 350 bar.[6] For reactions involving primary amines like butylamine, the
preferred conditions are typically between 80°C to 160°C and 1 to 150 bar.[6]

e Procedure: The reaction can be performed in a batch or continuous-flow reactor.[6] The
reactants are passed over the catalyst bed under the specified temperature and pressure
conditions. The resulting product, 3-(Butylamino)propionitrile, is then isolated and purified
using standard laboratory techniques such as distillation.

A reference to a specific synthesis of 3-(butylamino)propionitrile can be found in the Journal
of the American Chemical Society, 1946, volume 68, page 1217.[3]

Reactants Reaction Conditions

Acrylonitrile

Temperature (40-200 °C) ~-- Pressure (1-350 bar) Catalyst (e.g., Al203)

Michael Addition
(Cyanoethylation)

__________________________________
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3-(Butylamino)propionitrile
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General synthesis workflow for 3-(Butylamino)propionitrile.

Key Chemical Reactions
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The presence of both amine and nitrile groups allows 3-(Butylamino)propionitrile to undergo
a variety of chemical transformations.

e Hydrolysis: Under acidic or basic conditions, the nitrile group can be hydrolyzed to form the
corresponding carboxylic acid, 3-(butylamino)propanoic acid, or the corresponding amide.[1]

e Reduction: The nitrile group can be reduced to a primary amine, yielding N-butylpropane-1,3-
diamine.

e Amine Reactions: The secondary amine can participate in condensation reactions and can
be further alkylated or acylated to introduce additional functional groups.[1]

3-(Butylamino)propionitrile

Reduction
(e.g., LiAlHa or Hz/Catalyst)

Hydrolysis
(H*/H20 or OH-/H20)

3-(Butylamino)propanoic Acid N-butylpropane-1,3-diamine

Click to download full resolution via product page

Key chemical transformations of 3-(Butylamino)propionitrile.

Applications in Research and Drug Development

3-(Butylamino)propionitrile serves as a valuable building block in several areas of chemical
and pharmaceutical research.

o Organic Synthesis: The dual functionality of the molecule makes it a versatile starting
material for synthesizing more complex molecules.[1] The nitrile and amine groups can be
selectively modified to build diverse molecular scaffolds.[1]

o Peptidomimetic Drug Development: The aminonitrile functionality is a key structural motif in
the design of peptidomimetics.[1] These compounds mimic the structure and biological
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activity of natural peptides but often possess improved pharmacological properties, such as
greater metabolic stability and better bioavailability.[1] The amine group in 3-
(butylamino)propionitrile provides a site for peptide bond formation, while the overall
structure can serve as a template to mimic peptide backbones.

o Material Science: The molecule possesses both a hydrophobic butyl group and a hydrophilic
amine group, making it amphiphilic.[1] This property suggests potential applications in
material science, for example, in the development of surfactants, emulsifiers, or self-
assembling materials.[1]

Core Structural Features Primary Applications

Amine Group (-NH) Versatile Building Block

VC]
Structural Template @

Nitrile Group (-C=N) [——%

Surfactant Potential

Amphiphilic Nature

Click to download full resolution via product page

Relationship between structure and applications.

Safety and Handling

3-(Butylamino)propionitrile is classified as a hazardous substance and requires careful
handling in a laboratory setting.

Hazard Identification:
o Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[5]

« [rritation: Causes skin irritation and serious eye irritation.[5][7] May cause respiratory
irritation.[5]
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Precautionary Measures and Handling:
e Ventilation: Use only outdoors or in a well-ventilated area.[3]

o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and
eye/face protection.[7]

o Handling Practices: Avoid breathing mist, vapors, or spray.[7] Do not get in eyes, on skin, or
on clothing.[8] Wash hands and skin thoroughly after handling.[7] Do not eat, drink, or smoke
when using this product.[8]

First Aid Measures:

If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth.[5]

« If on Skin: Take off immediately all contaminated clothing. Wash with plenty of soap and
water. Call a POISON CENTER or doctor if you feel unwell.[7]

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[7]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[7]

Storage:
» Store locked up in a cool, dark, and well-ventilated place.[7]

o Keep the container tightly closed.[7]

Conclusion

3-(Butylamino)propionitrile (CAS 693-51-6) is a chemical intermediate with significant utility
for researchers in organic chemistry and drug discovery. Its defined physicochemical properties
and established synthesis routes make it an accessible building block. The presence of two
distinct and reactive functional groups provides a platform for the creation of diverse and
complex molecular architectures, particularly in the field of peptidomimetics. While its
applications are promising, adherence to strict safety and handling protocols is mandatory due
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to its inherent toxicity and irritant properties. This guide serves as a foundational resource for
professionals seeking to leverage the chemical potential of this compound in their research and
development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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